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Compound of Interest

1-(3-Acetyl-5-
Compound Name:
nitrophenyl)ethanone

cat. No.: B3058065

Introduction

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and spectral data of 1-(3-nitrophenyl)ethanone. The compound requested, 1-(3-acetyl-5-
nitrophenyl)ethanone (also known as 3',5'-diacetylnitrobenzene), is not well-documented in
scientific literature, and specific experimental data is largely unavailable. It is probable that the
intended compound of interest is the closely related and extensively studied 1-(3-
nitrophenyl)ethanone, also known as 3'-nitroacetophenone or m-nitroacetophenone. This guide
will focus on the latter, providing detailed information relevant to researchers, scientists, and
drug development professionals.

Chemical Properties

1-(3-Nitrophenyl)ethanone is an aromatic ketone that is a key intermediate in various synthetic
applications. Its chemical and physical properties are well-characterized.

Physicochemical Data

The following table summarizes the key physicochemical properties of 1-(3-
nitrophenyl)ethanone.
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Property Value Reference
Molecular Formula CsH7NOs3 [1112]
Molecular Weight 165.15 g/mol [1][2]
CAS Number 121-89-1 [11[2]
Appearance Pale yellow crystalline solid
Melting Point 76-78 °C
Boiling Point 202 °C at 760 mmHg [3]
Soluble in ethanol, ether, and
Solubility acetone. Sparingly soluble in
water.
Density 1.22 g/cm3

Spectral Data

Spectral data is crucial for the identification and characterization of 1-(3-nitrophenyl)ethanone.
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Spectrum Type

Key Peaks/Signals

Reference

1H NMR

0 ~8.4 (s, 1H, Ar-H), ~8.2 (d,
1H, Ar-H), ~7.9 (d, 1H, Ar-H),
~7.6 (t, 1H, Ar-H), ~2.6 (s, 3H,
-COCHs3)

13C NMR

5 ~196 (C=0), ~148 (C-NOz),
~134, ~130, ~127, ~124 (Ar-
C), ~26 (-CHs)

IR (KBr, cm™1)

~3100 (Ar C-H), ~1700 (C=0),
~1530 (asymmetric NO2
stretch), ~1350 (symmetric
NO:z2 stretch), ~800 (Ar C-H
bend)

Mass Spectrum

miz (%): 165 (M*), 150, 120,
104, 92, 76, 64, 50

Experimental Protocols

Synthesis of 1-(3-Nitrophenyl)ethanone

A common method for the synthesis of 1-(3-nitrophenyl)ethanone is the nitration of

acetophenone.

Materials:

Acetophenone

e Ice

Ethanol

Procedure:

Concentrated Sulfuric Acid (Hz2SOa4)

Concentrated Nitric Acid (HNO3)
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« In a flask equipped with a magnetic stirrer and cooled in an ice bath, slowly add a pre-cooled
mixture of concentrated nitric acid and concentrated sulfuric acid to acetophenone while
maintaining the temperature below 10 °C.

 After the addition is complete, continue stirring the reaction mixture at room temperature for
a specified period (e.g., 1-2 hours) to ensure the completion of the reaction.

o Pour the reaction mixture slowly onto crushed ice with constant stirring.
e The crude 1-(3-nitrophenyl)ethanone will precipitate as a solid.

e Collect the solid by vacuum filtration and wash it thoroughly with cold water to remove any
residual acid.

e Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain pure 1-(3-
nitrophenyl)ethanone.

Logical Workflow for Synthesis:
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Caption: Synthesis workflow for 1-(3-nitrophenyl)ethanone.

Biological Activity

While 1-(3-acetyl-5-nitrophenyl)ethanone itself has no documented biological activity, many
organic molecules containing nitro groups exhibit a range of biological effects. Nitroaromatic
compounds are known to be precursors for pharmacologically active amines and can
themselves possess antimicrobial and cytotoxic properties. The biological activity of nitro-
containing ligands and their metal complexes has been a subject of research, with some
showing potential as antibacterial and anticancer agents[6]. However, specific studies on the
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biological signaling pathways directly involving 1-(3-nitrophenyl)ethanone are not readily
available in the current scientific literature.

Conclusion

1-(3-Nitrophenyl)ethanone is a well-characterized chemical intermediate with established
physical and spectral properties. Its synthesis is straightforward, typically involving the nitration
of acetophenone. While the initially requested compound, 1-(3-acetyl-5-
nitrophenyl)ethanone, is not prominently featured in scientific databases, the information
provided for 1-(3-nitrophenyl)ethanone serves as a comprehensive guide for researchers and
professionals in the field. Further research would be required to determine the specific
properties and potential applications of 1-(3-acetyl-5-nitrophenyl)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3058065?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3058065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

